![molecular formula C20H24N2O3 B1290717 4-[2-(4-Benzylpiperazino)ethoxy]-benzenecarboxylic acid CAS No. 937604-08-5](/img/structure/B1290717.png)
4-[2-(4-Benzylpiperazino)ethoxy]-benzenecarboxylic acid
Overview
Description
“4-[2-(4-Benzylpiperazino)ethoxy]-benzenecarboxylic acid” is a chemical compound with the formula C₂₀H₂₄N₂O₃ . It is a specialty product used in proteomics research .
Molecular Structure Analysis
The molecular formula of “4-[2-(4-Benzylpiperazino)ethoxy]-benzenecarboxylic acid” is C₂₀H₂₄N₂O₃ . This indicates that it contains 20 carbon atoms, 24 hydrogen atoms, 2 nitrogen atoms, and 3 oxygen atoms. The molecular weight is 340.42 .Physical And Chemical Properties Analysis
The melting point of “4-[2-(4-Benzylpiperazino)ethoxy]-benzenecarboxylic acid” is between 185-187°C . The molecular weight is 340.42 .Scientific Research Applications
Proteomics Research
4-[2-(4-Benzylpiperazino)ethoxy]-benzenecarboxylic acid: is a specialty chemical used in proteomics, which is the large-scale study of proteins, particularly their structures and functions . This compound can be utilized as a reagent or a building block in synthesizing peptides or small molecules that interact with proteins. Its role in proteomics is crucial for understanding protein interactions, post-translational modifications, and protein function in a cellular context.
Pharmacological Studies
In pharmacology, this compound may serve as a precursor or an intermediate in the synthesis of potential therapeutic agents . Its structural features allow for the modification and attachment of various functional groups, which can lead to the development of new drugs with specific pharmacological activities. Researchers can explore its effects on different biological pathways and its potential as a lead compound in drug discovery.
Material Science
The applications in material science stem from the compound’s potential to be incorporated into novel materials . Its molecular structure could be useful in creating polymers with specific properties or enhancing the functionality of existing materials. For instance, it could be used to develop new types of coatings, adhesives, or composite materials with improved durability and performance.
Agricultural Chemistry
While direct applications in agriculture are not explicitly mentioned, compounds like 4-[2-(4-Benzylpiperazino)ethoxy]-benzenecarboxylic acid could be investigated for their effects on plant growth and development . They might be used to synthesize plant growth regulators or to study the interaction of chemicals with plant hormone receptors, contributing to the development of more effective agrochemicals.
Environmental Science
In environmental science, this compound’s derivatives could be studied for their environmental fate and behavior . Understanding how such compounds degrade or persist in various environmental compartments is essential for assessing their potential impact on ecosystems. They could also be used as tracers or probes in environmental monitoring studies.
Biochemical Research
Biochemical research can benefit from the use of 4-[2-(4-Benzylpiperazino)ethoxy]-benzenecarboxylic acid in studying enzyme-catalyzed reactions and metabolic pathways . It could act as an inhibitor or activator for certain enzymes, helping to elucidate their mechanisms of action. Additionally, it might be used in the study of cell signaling pathways and the molecular basis of diseases.
Safety and Hazards
properties
IUPAC Name |
4-[2-(4-benzylpiperazin-1-yl)ethoxy]benzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H24N2O3/c23-20(24)18-6-8-19(9-7-18)25-15-14-21-10-12-22(13-11-21)16-17-4-2-1-3-5-17/h1-9H,10-16H2,(H,23,24) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FHKCDFWFVFSPQP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CCOC2=CC=C(C=C2)C(=O)O)CC3=CC=CC=C3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H24N2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID501201884 |
Source
|
| Record name | 4-[2-[4-(Phenylmethyl)-1-piperazinyl]ethoxy]benzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID501201884 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
340.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-[2-(4-Benzylpiperazin-1-yl)ethoxy]benzoic acid | |
CAS RN |
937604-08-5 |
Source
|
| Record name | 4-[2-[4-(Phenylmethyl)-1-piperazinyl]ethoxy]benzoic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=937604-08-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4-[2-[4-(Phenylmethyl)-1-piperazinyl]ethoxy]benzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID501201884 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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